2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[2-[(4-methylphenyl)methylsulfanyl]ethyl]acetamide
• InChI: InChI=1S/C19H23NOS2/c1-16-7-9-18(10-8-16)13-22-12-11-20-19(21)15-23-14-17-5-3-2-4-6-17/h2-10H,11-15H2,1H3,(H,20,21)
• InChI Key: WOAGLUOJEZFRMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSCCNC(=O)CSCC2=CC=CC=C2
• Molecular Formula: C19H23NOS2
• Molecular Weight: 345.5 g/mol

Description

2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide, also known as BMEA, is a chemical compound that has been extensively studied for its potential applications in various scientific research fields.

Mechanism of Action

The exact mechanism of action of 2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer growth and inflammation. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, and to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the induction of cell cycle arrest, the inhibition of angiogenesis, and the modulation of oxidative stress. It has also been shown to reduce the levels of certain biomarkers of inflammation, such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for the study of 2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide. One possible direction is the development of new drugs and therapies based on the compound's anticancer and anti-inflammatory properties. Another possible direction is the investigation of this compound's potential as a neuroprotective agent, given its ability to modulate oxidative stress. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various signaling pathways and enzymes.

Synthesis Methods

2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide can be synthesized through a multistep process that involves the reaction of 2-chloro-N-(2-hydroxyethyl)acetamide with benzyl mercaptan, followed by the reaction of the resulting intermediate with 4-methylbenzyl mercaptan. The final product is obtained through purification and isolation steps.

Scientific Research Applications

2-(benzylthio)-N-{2-[(4-methylbenzyl)thio]ethyl}acetamide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit anticancer, anti-inflammatory, and antioxidant activities, making it a promising candidate for the development of new drugs and therapies.